Cas no 2034568-63-1 (2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide)

• Product Name: 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide
• CAS No: 2034568-63-1
• MF: C₁₈H₁₉N₃OS₂
• MW: 357.492961168289
• CID: 5337038
• Update Time: 2025-10-24

2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-(benzylthio)acetamide
• 2-benzylsulfanyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)acetamide
• 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

• Inchi： 1S/C18H19N3OS2/c22-18(14-24-12-15-5-2-1-3-6-15)19-11-17(16-7-10-23-13-16)21-9-4-8-20-21/h1-10,13,17H,11-12,14H2,(H,19,22)
• InChI Key： FFGUGJRPGGYEBF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(CSCC1C=CC=CC=1)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 391
• XLogP3: 3
• Topological Polar Surface Area: 101

Additional information on 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

Introduction to 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2034568-63-1)

2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide, identified by its Chemical Abstracts Service (CAS) number 2034568-63-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic scaffolds, including pyrazole and thiophene, which are well-documented for their diverse biological activities. The structural motif of this molecule incorporates a benzylsulfanyl group, which introduces a potential pharmacophore for interactions with biological targets, alongside an acetylamide moiety that further enhances its functional versatility.

The significance of such compounds in modern drug discovery lies in their ability to modulate biological pathways through precise molecular interactions. The combination of 1H-pyrazol-1-yl and thiophen-3-yl units in the side chain not only contributes to the compound's structural complexity but also opens up possibilities for unique pharmacological effects. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such molecules more efficiently than ever before. The presence of these heterocycles suggests that 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide may exhibit properties relevant to areas such as anti-inflammatory, anticancer, or antimicrobial applications, depending on its interaction with specific biological targets.

In the context of contemporary research, the integration of pyrazole and thiophene derivatives into drug candidates has been extensively studied due to their reported bioactivity. Pyrazole, in particular, is a heterocyclic system known for its role in various pharmacological frameworks, while thiophene derivatives have shown promise in different therapeutic contexts. The amide linkage in this compound not only serves as a structural anchor but also as a potential site for hydrogen bonding, which is crucial for binding affinity and specificity. Such features make 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide an intriguing candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations, each carefully designed to introduce the desired functional groups while maintaining structural integrity. The benzylsulfanyl group, for instance, can be introduced via sulfonation followed by condensation reactions, while the pyrazole and thiophene moieties are typically incorporated through nucleophilic substitution or condensation reactions with appropriate precursors. The acetylamide group is usually formed via acylation of an amine intermediate. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological evaluation of CAS No. 2034568-63-1 has been a focus of several recent studies aimed at identifying novel therapeutic agents. Researchers have utilized various in vitro and in vivo models to assess its potential effects on target enzymes and receptors. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses or cancer progression. The dual presence of pyrazole and thiophene moieties is particularly noteworthy, as these heterocycles have been independently reported to interact with a wide range of biological targets. The benzylsulfanyl group further contributes to the molecule's binding potential by forming hydrophobic interactions or participating in π-stacking with aromatic residues on protein surfaces.

From a medicinal chemistry perspective, the structural features of this compound provide multiple opportunities for optimization. For instance, modifications to the length or composition of the side chain could fine-tune its solubility and metabolic stability. Additionally, exploring different substituents on the pyrazole or thiophene rings might reveal new biological activities or improve target engagement. Computational modeling techniques, including molecular docking and dynamic simulations, have become indispensable tools in this process. These methods allow researchers to predict how different analogs might interact with biological targets before conducting costly wet-lab experiments.

The development of novel drug candidates often involves iterative cycles of synthesis, characterization, and biological testing. In the case of CAS No. 2034568-63-1, ongoing research aims to refine its pharmacological profile through structure-based design principles. By leveraging insights from crystallographic studies or NMR spectroscopy data about similar compounds' binding modes, 2-(benzylsulfanyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide could be optimized for enhanced efficacy or reduced side effects—a critical consideration in drug development pipelines.

The broader significance of such compounds extends beyond individual therapeutic applications; they contribute to our understanding of molecular recognition processes at a fundamental level. As synthetic methodologies continue to evolve, 2034568-63-1 exemplifies how complex organic molecules can be designed with precision toward achieving desired biological outcomes—a testament to human ingenuity combined with cutting-edge scientific inquiry.